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Compound of Interest

Compound Name: GS143

Cat. No.: B607734 Get Quote

Disclaimer: The chemical identifier "GS143" is not found in standard chemical safety

databases. For the purpose of providing a comprehensive guide on safe laboratory practices,

this document uses Methanol as a representative volatile and flammable solvent. Researchers,

scientists, and drug development professionals should always consult the specific Safety Data

Sheet (SDS) for any chemical they are handling.

This guide provides essential, immediate safety and logistical information for the handling of

volatile and flammable solvents, exemplified by Methanol. It includes operational procedures,

personal protective equipment (PPE) requirements, and disposal plans to ensure the safety of

laboratory personnel and the integrity of research.

Essential Safety and Physical Properties
A thorough understanding of a chemical's properties is the foundation of safe handling. The

following table summarizes key quantitative data for Methanol, which should be considered

analogous to the data required for any new or unfamiliar chemical like the theoretical "GS143".
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Property Value

Chemical Formula CH₃OH

Molecular Weight 32.04 g/mol

Appearance Colorless liquid

Odor Alcohol-like

Boiling Point 64.7°C (148.5°F)[1]

Melting Point -98°C (-144.4°F)[1]

Flash Point 9.7°C (49.5°F)[1]

Autoignition Temperature 464°C (867.2°F)

Vapor Pressure 128 hPa @ 20°C[1]

Specific Gravity 0.791[1]

Solubility in Water Miscible

Flammability Limits LEL: 6% UEL: 31%

Operational Plan for Safe Handling
A systematic approach to handling hazardous chemicals is crucial. The following step-by-step

operational plan outlines the procedures for receiving, storing, using, and disposing of volatile

and flammable solvents.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verification: Confirm that the container label matches the order and that the SDS is readily

available.

Storage Location: Store in a well-ventilated, cool, dry, and designated flammable liquid

storage cabinet.
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Compatibility: Ensure storage is segregated from incompatible materials such as strong

oxidizing agents, strong acids, and strong bases.

Ignition Sources: Keep away from open flames, hot surfaces, and any potential sources of

ignition.

Container Integrity: Keep containers tightly closed when not in use.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling volatile and flammable solvents:

Eye Protection: Chemical splash goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber or nitrile).

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.

Safe Use and Handling
Work Area: All work with volatile and flammable solvents should be conducted within a

certified chemical fume hood.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.

Non-Sparking Tools: Use only non-sparking tools when opening or handling containers.

Avoid Inhalation: Do not breathe vapors or mists.

Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Disposal Plan
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Waste Collection: Collect waste in a designated, properly labeled, and sealed container.

Waste Segregation: Do not mix with incompatible waste streams.

Disposal Regulations: All chemical waste must be disposed of in accordance with local,

state, and federal regulations.

Professional Disposal: Utilize a licensed hazardous waste disposal company for final

disposal.

Emergency Procedures: Chemical Spill Response
In the event of a spill, a clear and immediate response is critical to minimize harm to personnel

and the environment.
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Immediate Actions

Spill Assessment

Response & Cleanup Large Spill Protocol

Evacuate Immediate Area

Alert Others & Supervisor

Eliminate Ignition Sources

Assess Spill Size & Hazard

Small & Controllable?

Use Spill Kit to Contain & Absorb

Yes

Call Emergency Services

No

Ventilate Area

Decontaminate Surfaces

Package Waste for Disposal

Isolate the Area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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